N-(3-chlorophenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chlorophenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CP-47,497, and it belongs to the class of compounds known as cannabinoids.
Scientific Research Applications
Molecular Diversity and Chemical Reactions
Research into the synthesis and application of structurally similar compounds, such as 1,3-diazaspiro[4.5]dec derivatives, reveals their potential in creating a diverse range of molecular structures with varying biological and chemical properties. For example, triphenylphosphine-promoted reactions with electron-deficient alkynes and arylidene Meldrum acid have afforded trans-1,3-disubstituted 7,9-diazaspiro[4.5]dec-1-enes, showcasing the chemical versatility of these compounds. This type of research underlines the compound's utility in synthesizing diverse molecular structures for further biological or chemical application studies (Han et al., 2020).
Antiviral and Neuroprotective Applications
Compounds with similar structural features have been evaluated for therapeutic effects against diseases like Japanese encephalitis. An anilidoquinoline derivative exhibited significant antiviral and antiapoptotic effects in vitro, indicating the potential of similar compounds for antiviral applications (Ghosh et al., 2008).
Anticonvulsant Activity
The synthesis and evaluation of compounds like N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1h-quinazolin-3-yl)acetamide and its derivatives have been explored for anticonvulsant activity. Although specific derivatives did not show strong anticonvulsant activity, the research underscores the importance of the NHCO cyclic fragment in potential anticonvulsant effects, highlighting the relevance of structural modifications in developing therapeutic agents (El Kayal et al., 2022).
Antimicrobial and Antifungal Activities
The development and testing of novel derivatives for antimicrobial and antifungal activities is a significant area of research. Compounds synthesized from related structures have been screened against various micro-organisms, demonstrating the potential of these compounds in antimicrobial applications. The structural bases established through elemental analysis, IR, 1H NMR, and mass spectral data provide a foundation for further exploration of antimicrobial agents (Mistry et al., 2009).
properties
IUPAC Name |
N-(3-chlorophenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClN3O3/c1-11-5-7-17(8-6-11)15(23)21(16(24)20-17)10-14(22)19-13-4-2-3-12(18)9-13/h2-4,9,11H,5-8,10H2,1H3,(H,19,22)(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUTYMSYFTIMSOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2(CC1)C(=O)N(C(=O)N2)CC(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chlorophenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.